Cas no 1236148-82-5 (ethyl 1-(pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-(pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 1236148-82-5
• MF: C₁₂H₁₀F₃N₃O₂
• MW: 285.22191286087
• CID: 6792665
• PubChem ID: 58504358
• Update Time: 2024-09-13

ethyl 1-(pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• ethyl 1-pyridin-2-yl-5-(trifluoromethyl)pyrazole-4-carboxylate
• DB-141808
• 1236148-82-5
• F96372
• AKOS010483440
• A1-32152
• SCHEMBL1335150
• MFCD29085830

• Inchi： 1S/C12H10F3N3O2/c1-2-20-11(19)8-7-17-18(10(8)12(13,14)15)9-5-3-4-6-16-9/h3-7H,2H2,1H3
• InChI Key： KFPLWVWFMAZTQQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C=NN1C1C=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 285.07251106g/mol
• Monoisotopic Mass: 285.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57Ų